BENGHE Troubleshooting & Optimization

Check Availability & Pricing

G140 stability and proper storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G140

cat. No.: B1192762

Technical Support Center: G140

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and proper storage of G140, a
potent and selective inhibitor of cyclic GMP-AMP synthase (cGAS). Adherence to these
guidelines is crucial for ensuring the integrity and activity of the compound in your experiments.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for G140 powder?

Al: G140 as a powder should be stored at -20°C for long-term stability.[1][2]
Q2: How long can | store G140 powder at -20°C?

A2: When stored at -20°C, G140 powder is stable for up to 3 years.[1][2]
Q3: What is the best way to prepare a stock solution of G140?

A3: It is recommended to dissolve G140 powder in fresh, moisture-free DMSO.[1] To enhance
solubility, you can warm the solution to 37°C or use sonication.[2][3]

Q4: What are the recommended storage conditions for G140 stock solutions?

A4: For optimal stability, aliquot the G140 stock solution into single-use vials to avoid repeated
freeze-thaw cycles.[1][3] Store these aliquots at -80°C.[1][3][4]
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Q5: What is the shelf life of a G140 stock solution?

A5: When stored at -80°C, the stock solution is stable for up to 1 year.[1][2] If stored at -20°C, it
should be used within 1 month.[1][3][4] Some suppliers suggest a stability of up to 6 months at
-20°C for reconstituted product.[5]

Q6: Can | store the working solution for my in vivo experiments?

AG: It is highly recommended to prepare the working solution for in vivo experiments freshly on
the day of use.[4]

G140 Storage and Stability Data

For easy comparison, the following table summarizes the recommended storage conditions
and stability data for G140 from various suppliers.

Storage Duration of

Form o Source
Temperature Stability

Powder -20°C 3 years [1][2]

In Solvent (Stock

] -80°C 1 year [1][2]

Solution)

-80°C 6 months [3114]

-20°C 1 month [1103114]

-20°C up to 6 months [5]

Experimental Workflow: G140 Handling and
Preparation for In Vitro Assays

The following diagram outlines the recommended workflow for preparing G140 for use in
cellular assays to ensure reproducibility and optimal performance.
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Caption: Recommended workflow for G140 from storage to experimental use.
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Troubleshooting Guide

Q1: My G140 powder is difficult to dissolve in DMSO.

Al: Ensure you are using fresh, anhydrous DMSO as moisture can reduce solubility.[1] Gentle
warming of the vial to 37°C or brief sonication can aid in dissolution.[2][3] Avoid excessive
heating, which could lead to degradation.

Q2: | observed precipitation in my stock solution after thawing.

A2: This may be due to the concentration of G140 being too high or the stock solution not being
fully dissolved initially. Try warming the solution to 37°C and vortexing or sonicating to
redissolve the precipitate before making your working dilutions. To prevent this, ensure the
compound is fully dissolved before the initial aliquoting and storage.

Q3: I am not observing the expected inhibitory activity in my cGAS assay.

A3: Improper storage or handling can lead to a loss of G140 activity. Ensure that the compound
has been stored at the recommended temperatures and that the number of freeze-thaw cycles
has been minimized by using single-use aliquots.[1][3] Also, confirm the correct concentration
and purity of your G140. If the problem persists, consider using a fresh vial of the compound.

Factors Affecting G140 Stability

The stability of G140 is influenced by several factors. Understanding these can help prevent
degradation and ensure the reliability of your experimental results.
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Factors Affecting Stability
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Caption: Key factors influencing the stability of G140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192762#g140-stability-and-proper-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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